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Compound of Interest

Compound Name: Z-Devd-amc

Cat. No.: B12407115 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides essential safety data sheet (SDS) information and detailed

experimental protocols for Z-DEVD-AMC (N-Benzyloxycarbonyl-Asp(OMe)-Glu(OMe)-Val-

Asp(OMe)-7-amido-4-methylcoumarin), a widely utilized fluorogenic substrate for caspase-3.

The following sections detail the chemical's properties, safety and handling procedures, and its

application in apoptosis research, presenting quantitative data in accessible tables and

illustrating key processes with clear diagrams.

Section 1: Safety Data Sheet (SDS) Summary
Proper handling of Z-DEVD-AMC is crucial to ensure laboratory safety. The following

information is summarized from the available Safety Data Sheet[1].

Hazard Identification and Precautionary Measures
While a specific hazard classification may not be established, it is recommended to handle Z-
DEVD-AMC with the standard care afforded to all laboratory chemicals.

General Safety Precautions:

Handling: Avoid contact with skin, eyes, and clothing. Do not breathe dust, fume, gas, mist,

vapors, or spray. Use with adequate local exhaust ventilation.[1]
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Personal Protective Equipment (PPE): Wear appropriate protective clothing, including tight-

sealing safety goggles, a face shield, and gloves.[1]

Hygiene: Do not eat, drink, or smoke when using this product. Wash contaminated clothing

before reuse.[1]

First Aid Measures
In case of exposure, the following first aid measures should be taken:

Exposure Route First Aid Procedure

Inhalation

Remove to fresh air. If breathing is irregular or

stopped, administer artificial respiration. Seek

medical attention if symptoms persist.[1]

Skin Contact

Wash off immediately with plenty of water for at

least 15 minutes. Remove contaminated

clothing and shoes.

Eye Contact
Rinse immediately with plenty of water, also

under the eyelids, for at least 15 minutes.

Ingestion

Do NOT induce vomiting. Rinse mouth with

water and drink plenty of water afterward. Never

give anything by mouth to an unconscious

person. Consult a physician.[1]

Spill and Disposal Procedures
Spill Management:

Use personal protective equipment.[1]

For powder spills, cover with a plastic sheet to minimize spreading.[1]

Mechanically take up the spill and place it in appropriate, labeled containers for disposal.[1]

Avoid creating dust.[1]
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Clean the contaminated surface thoroughly.[1]

Disposal:

Dispose of in accordance with local, state, and federal regulations.
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Hazard Identification and Response Workflow
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Section 2: Physicochemical and Storage
Information
Quantitative Data

Property Value Reference

Molecular Weight 767.74 g/mol [2]

Excitation Wavelength ~342 nm [3]

Emission Wavelength ~441 nm (for cleaved AMC) [3]

Purity 99.55% [2]

Storage and Stability
Proper storage is essential to maintain the integrity of Z-DEVD-AMC.

Condition Duration Recommendations Reference

Lyophilized Powder - Store at -20°C. [3]

Stock Solution (in

DMSO)
1 month

Store at -20°C. Aliquot

to avoid repeated

freeze-thaw cycles.

[2]

Stock Solution (in

DMSO)
6 months

Store at -80°C. Aliquot

to avoid repeated

freeze-thaw cycles.

[2][4]

Note: The product should be protected from light.[5]

Section 3: Experimental Protocols and Applications
Z-DEVD-AMC is a highly selective fluorogenic substrate for caspase-3, a key executioner

caspase in the apoptotic pathway. Cleavage of the substrate by caspase-3 releases the

fluorescent 7-amino-4-methylcoumarin (AMC) group, which can be quantified to measure

enzyme activity.
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Preparation of Reagents
10 mM Z-DEVD-AMC Stock Solution:

To prepare a 10 mM stock solution, dissolve 5 mg of Z-DEVD-AMC in 651.3 µL of dimethyl

sulfoxide (DMSO).[6]

1 M Dithiothreitol (DTT) Stock Solution:

Prepare a 1 M DTT stock solution in deionized water.

5X Reaction Buffer:

A typical 5X reaction buffer may contain 50 mM PIPES (pH 7.4), 10 mM EDTA, and 0.5%

CHAPS.[3]

1X Cell Lysis Buffer:

A common lysis buffer consists of 200 mM TRIS (pH 7.5), 2 M NaCl, 20 mM EDTA, and 0.2%

TRITON™ X-100.[3]

Caspase-3 Activity Assay in Cell Lysates
This protocol is adapted from standard methodologies for measuring caspase-3 activity in

apoptotic cell extracts.[3]

Cell Culture and Induction of Apoptosis: Culture cells to the desired density and induce

apoptosis using the chosen experimental treatment. A negative control of untreated cells

should be included.

Cell Lysis:

Harvest cells by centrifugation.

Wash the cell pellet with ice-cold PBS.

Resuspend the cells in 1X Cell Lysis Buffer and incubate on ice for 10 minutes.

Centrifuge the lysate at high speed to pellet cellular debris.
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Collect the supernatant containing the protein extract.

Assay Setup:

Prepare a 2X Reaction Buffer by diluting the 5X stock and adding DTT to a final

concentration of 10 mM.

In a 96-well microplate, add 50 µL of cell lysate to each well.

Prepare a 2X substrate working solution by diluting the 10 mM Z-DEVD-AMC stock

solution to 200 µM in the 2X Reaction Buffer.[3]

Enzymatic Reaction:

Add 50 µL of the 2X substrate working solution to each well containing the cell lysate.[3]

Incubate the plate at 37°C for 1-2 hours, protected from light.

Fluorescence Measurement:

Measure the fluorescence intensity using a fluorescence microplate reader with an

excitation wavelength of approximately 342 nm and an emission wavelength of

approximately 441 nm.[3]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.benchchem.com/product/b12407115?utm_src=pdf-body
https://tools.thermofisher.com/content/sfs/manuals/mp13183.pdf
https://tools.thermofisher.com/content/sfs/manuals/mp13183.pdf
https://tools.thermofisher.com/content/sfs/manuals/mp13183.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12407115?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Cell Lysis

Assay

Detection

Cell Culture &
Apoptosis Induction

Harvest & Wash Cells

Prepare Lysis Buffer,
Reaction Buffer, & Substrate

Lyse Cells on Ice

Clarify Lysate
by Centrifugation

Plate Cell Lysates

Add Z-DEVD-AMC
Working Solution

Incubate at 37°C

Measure Fluorescence
(Ex: 342 nm, Em: 441 nm)

Click to download full resolution via product page

Caspase-3 Activity Assay Workflow
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Apoptotic Signaling Pathway Involving Caspase-3
The activation of caspase-3 is a central event in the apoptotic cascade. Various intrinsic and

extrinsic signals can converge on the activation of initiator caspases (e.g., caspase-8 and

caspase-9), which in turn cleave and activate executioner caspases like caspase-3. Activated

caspase-3 then cleaves a multitude of cellular substrates, leading to the characteristic

morphological and biochemical hallmarks of apoptosis.
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Simplified Apoptotic Signaling Pathway

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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